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Compound of Interest

Compound Name: 1-Azido-3-iodobenzene

CAS No.: 54467-96-8

Cat. No.: B1523093

Get Quote

Part 1: Executive Summary
1-Azido-3-iodobenzene (CAS: 54467-96-8) represents a high-value bifunctional scaffold in

modern medicinal chemistry. Its strategic importance lies in its orthogonality: it possesses two

distinct reactive handles—an azide group (-N₃) for "Click" chemistry (CuAAC) and an iodine

atom (-I) for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira).

This dual functionality allows researchers to use the compound as a molecular "hub," enabling

the modular assembly of proteolysis targeting chimeras (PROTACs), photoaffinity probes, and

fragment-based drug candidates. While commercially available, its supply chain is constrained

by the safety logistics of transporting organic azides. This guide provides a comprehensive

analysis of its procurement, synthesis, and application.

Part 2: Chemical Profile & Properties[1]
Before procurement or synthesis, it is critical to understand the physicochemical constraints of

the molecule. The iodine atom stabilizes the azide moiety relative to lower molecular weight

analogues (improving the C/N ratio), but the compound remains shock-sensitive and light-

sensitive.
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Table 1: Physicochemical Specifications
Property Data Note

IUPAC Name 1-Azido-3-iodobenzene
Also known as 3-Iodophenyl

azide

CAS Number 54467-96-8
Verify against 53694-87-4

(para-isomer)

Molecular Formula C₆H₄IN₃

Molecular Weight 245.02 g/mol
High iodine mass aids

crystallinity

Physical State Low-melting solid or Oil
Often supplied as a solution

(e.g., in TBME)

Boiling Point Decomposes
Do not distill at atmospheric

pressure

Storage -20°C, Dark, Inert Gas Light induces nitrene formation

Part 3: Commercial Landscape
Availability Status
Direct commercial sourcing is the preferred route for small-scale (mg to gram) needs to avoid

the hazards of azide synthesis. However, due to shipping regulations regarding potentially

explosive materials, many vendors supply this reagent as a 0.5 M solution (typically in tert-butyl

methyl ether, TBME) rather than a neat solid.

Major Suppliers & Grades
Primary Vendors: Sigma-Aldrich (MilliporeSigma), Enamine, Combi-Blocks.

Purity: Typically >95% (NMR/GC).

Lead Time: Stock items usually ship within 1-2 weeks; bulk orders (>10g) often trigger

"Dangerous Goods" shipping delays (4-6 weeks).
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Cost Analysis: High. The synthesis involves hazardous steps, keeping the price premium.

Expect ~

200 per gram for high-purity research grade.

Part 4: Synthesis & Manufacturing (Expertise &
Experience)
When commercial stock is unavailable or cost-prohibitive, in-house synthesis is a viable

alternative. The "Expertise" here dictates avoiding direct iodination of phenyl azide (poor

regioselectivity). Instead, the Sandmeyer-type azidation of 3-iodoaniline is the industry

standard.

Route A: Standard Diazotization (The "Gold Standard")
This route is robust but generates explosive diazonium intermediates.

Precursor: 3-Iodoaniline (commercially cheap).

Diazotization: React with NaNO₂/HCl at 0°C to form the diazonium salt.

Azidation: Nucleophilic displacement with Sodium Azide (NaN₃).

Route B: Oxidative Hydrazination (The "Safety" Route)
For labs restricting NaN₃ use, an alternative involves reacting aryl hydrazines with mild

oxidants, though Route A is higher yielding for this specific substrate.

Experimental Workflow: Route A
Step 1: Dissolve 3-iodoaniline (1 eq) in 6 M HCl at 0°C.

Step 2: Add NaNO₂ (1.1 eq) dropwise. Critical: Keep T < 5°C to prevent diazonium

decomposition (phenol formation).[1]

Step 3: Stir for 30 min. Remove excess nitrous acid with urea (optional but recommended).
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Step 4: Add NaN₃ (1.2 eq) slowly. Hazard: Evolution of HN₃ gas possible; use efficient

ventilation.

Step 5: Extract with Et₂O, wash with NaOH (to remove phenols), dry, and concentrate

without heat.

Visualization: Synthesis Logic
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Click to download full resolution via product page

Caption: Figure 1. Standard Sandmeyer-type synthesis pathway converting 3-iodoaniline to the

target azide via a diazonium intermediate.

Part 5: Applications in Drug Discovery
The true value of 1-Azido-3-iodobenzene is its ability to serve as a bifunctional linker.

Photoaffinity Labeling (PAL)
Upon UV irradiation (~254-300 nm), the azide expels nitrogen to form a highly reactive nitrene.

This nitrene can insert into C-H or N-H bonds of a nearby protein, covalently "locking" a drug

molecule to its target. The iodine atom can then be used for heavy-atom mapping or further

functionalization.

Modular Library Synthesis
Handle A (Iodine): Used first in robust cross-coupling (e.g., Sonogashira with an alkyne-drug

scaffold).
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Handle B (Azide): Left latent until the final step, where it is "clicked" to a fluorophore or biotin

tag.

Visualization: Bifunctional Workflow
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Click to download full resolution via product page

Caption: Figure 2. Sequential functionalization strategy utilizing the orthogonal reactivity of

iodine (cross-coupling) and azide (click chemistry).

Part 6: Handling & Safety Protocols
(Trustworthiness)
Warning: Organic azides are potentially explosive. The ratio of Carbon to Nitrogen (C/N) is a

key safety metric.
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Rule of Thumb:

.

For 1-Azido-3-iodobenzene (C₆H₄IN₃): (6 carbons) / 3 nitrogens = 2.0.

Verdict: This falls below the safe ratio of 3.0, meaning it is high energy. However, the heavy

iodine atom adds significant mass, reducing volatility and "tamping" the explosivity relative to

lighter azides.

Mandatory Safety SOP
Shielding: Always work behind a blast shield.

Solvents: Never concentrate to dryness. Keep in solution (e.g., DCM, Ether) whenever

possible.

Tools: Use Teflon or glass spatulas. Avoid metal spatulas (risk of friction ignition or formation

of heavy metal azides if free HN₃ is present).

Waste: Quench excess azide with weak acid/nitrite or specific commercial quenchers before

disposal. Do not pour down the drain (reacts with copper/lead pipes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. youtube.com [youtube.com]

To cite this document: BenchChem. [Commercial Availability & Technical Guide: 1-Azido-3-
iodobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1523093/docs#commercial-availability-technical-
guide-1-azido-3-iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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